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Compound of Interest

Compound Name:
Methyl 2-hydroxy-3-

pyrazinecarboxylate

CAS No.: 27825-20-3

Cat. No.: B1300889

Get Quote

Methyl 2-hydroxy-3-pyrazinecarboxylate (CAS No. 27825-20-3) is a heterocyclic compound

belonging to the pyrazine family. While commercially recognized for its organoleptic properties

as a flavoring and fragrance agent with a characteristic nutty, roasted aroma, its true value for

the scientific community lies in its potential as a versatile chemical intermediate and a core

scaffold in medicinal chemistry and materials science.[1] The pyrazine ring system is a

"privileged scaffold," a structural motif that appears in numerous biologically active compounds

and approved pharmaceuticals.[2][3] This guide provides a comprehensive technical overview

for researchers and drug development professionals, focusing on a robust synthetic strategy,

detailed characterization protocols, and the untapped potential of this molecule as a

foundational building block for novel chemical entities.

Core Physicochemical & Structural Data
A thorough understanding of a compound's physical properties is the bedrock of its application

in research. These parameters dictate choices in reaction conditions, solvent systems, and

purification strategies.
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Property Value Source(s)

CAS Number 27825-20-3 [1][4]

Molecular Formula C₆H₆N₂O₃ [1]

Molecular Weight 154.12 g/mol [1]

Synonyms

Methyl 3-hydroxy-2-

pyrazinecarboxylate, Methyl 3-

oxo-3,4-dihydropyrazine-2-

carboxylate

[1]

Appearance Solid [4]

Melting Point 154 °C [1]

Boiling Point
417.9 °C at 760 mmHg

(Predicted)
[1]

Density 1.39 g/cm³ (Predicted) [1]

pKa 10.55 ± 0.40 (Predicted) [1]

Storage Temperature 2-8°C [1]

Note: It is crucial to recognize the tautomeric nature of this molecule. The 2-hydroxy-pyrazine

form exists in equilibrium with its 2(1H)-pyrazinone tautomer. Spectroscopic and reactive

properties will reflect both forms, with the pyrazinone often being the more stable isomer.

Synthesis and Mechanistic Insights
While specific literature detailing the synthesis of Methyl 2-hydroxy-3-pyrazinecarboxylate is

sparse, a highly plausible and efficient route can be designed based on the fundamental

principles of heterocyclic chemistry. The proposed method is a cyclocondensation reaction, a

cornerstone for the formation of many nitrogen-containing heterocycles.[5]

Retrosynthetic Analysis & Proposed Pathway
The core strategy involves the condensation of a 1,2-dicarbonyl equivalent with an α-

aminocarbonyl compound. A logical disconnection points to methyl glyoxylate and 2-
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aminomalonamide as ideal starting materials. This approach is advantageous due to the

commercial availability and affordability of the precursors.

Methyl 2-hydroxy-3-pyrazinecarboxylate

3-Hydroxypyrazine-2-carboxamide

 Esterification (MeOH, H+) 

Methyl Glyoxylate

 Cyclocondensation 

2-Aminomalonamide

 Cyclocondensation 
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Caption: Retrosynthetic analysis of Methyl 2-hydroxy-3-pyrazinecarboxylate.

Recommended Synthesis Protocol: A Self-Validating
System
This protocol is designed to be self-validating, with clear checkpoints and expected outcomes.

The causality behind each step is explained to empower the researcher to troubleshoot and

adapt the procedure.

Step 1: Base-Catalyzed Cyclocondensation

Reaction: 2-Aminomalonamide + Methyl Glyoxylate → 3-Hydroxypyrazine-2-carboxamide

Protocol:

To a stirred solution of 2-aminomalonamide (1.0 eq) in methanol (10 vol), add a solution of

sodium hydroxide (2.5 eq) in water (2 vol) while maintaining the temperature below 5°C

with an ice-salt bath.
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Once the base is added and the temperature is stable, add a solution of methyl glyoxylate

(1.1 eq) in methanol dropwise over 40-60 minutes, ensuring the internal temperature does

not exceed 5°C.

After the addition is complete, allow the reaction to stir at 0-5°C for 1 hour, then warm to

room temperature and stir for an additional 3-4 hours.

Monitor the reaction by TLC or LC-MS for the disappearance of starting materials.

Upon completion, cool the mixture to 0°C and carefully acidify with concentrated HCl to a

pH of ~2-3.

The product, 3-hydroxypyrazine-2-carboxamide, is expected to precipitate. Collect the

solid by vacuum filtration, wash with cold water and a small amount of cold methanol, and

dry under vacuum.

Expertise & Causality:

Choice of Base: Sodium hydroxide is a strong, inexpensive base sufficient to deprotonate

the active methylene group of the malonamide and catalyze the initial condensation and

subsequent cyclization. The stoichiometry is critical to drive the reaction to completion.[5]

Temperature Control: The initial condensation and cyclization are exothermic. Low

temperature control is essential to prevent side reactions, such as the self-condensation of

methyl glyoxylate or decomposition of the aminomalonamide.

Acidic Workup: Precipitation via acidification is a classic and effective method for isolating

amphoteric products from a basic aqueous reaction mixture, ensuring a high-purity initial

solid.

Step 2: Fischer Esterification

Reaction: 3-Hydroxypyrazine-2-carboxamide + Methanol → Methyl 2-hydroxy-3-
pyrazinecarboxylate

Protocol:
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Suspend the crude 3-hydroxypyrazine-2-carboxamide (1.0 eq) in anhydrous methanol (20

vol).

Cool the suspension in an ice bath and slowly bubble anhydrous HCl gas through the

mixture for 15 minutes, or alternatively, add concentrated sulfuric acid (0.2 eq) dropwise.

Fit the flask with a reflux condenser and heat the mixture to reflux for 8-12 hours.

Monitor the reaction by TLC or LC-MS. The product will be more nonpolar than the starting

carboxylic acid (had the amide been hydrolyzed) or the starting amide.

Upon completion, cool the reaction to room temperature and remove the methanol under

reduced pressure.

Neutralize the residue carefully with a saturated aqueous solution of sodium bicarbonate

and extract the product with ethyl acetate or dichloromethane (3 x 15 vol).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.

Purify the crude solid by recrystallization from an appropriate solvent system (e.g., ethyl

acetate/hexanes) or by column chromatography on silica gel.

Expertise & Causality:

Esterification Method: Fischer esterification is a classic, cost-effective method for

converting carboxylic acids (or in this case, performing a transamidation/esterification) to

methyl esters. Using methanol as the solvent drives the equilibrium towards the product.

[6]

Acid Catalyst: A strong acid like H₂SO₄ or anhydrous HCl is required to protonate the

carbonyl oxygen of the amide, making it more electrophilic and susceptible to nucleophilic

attack by methanol.

Aqueous Workup: The basic wash with sodium bicarbonate is crucial to remove the acid

catalyst and any unreacted starting material, simplifying the subsequent purification.
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Spectroscopic and Structural Characterization: A
Predictive Guide
For a researcher who has successfully synthesized this molecule, robust characterization is the

next critical step. As experimental data is not readily available in the public domain, this section

provides a predictive analysis based on established spectroscopic principles and data from

analogous structures.[7][8]

Technique Predicted Key Features

¹H NMR

δ 10.0-12.0 (br s, 1H): Exchangeable proton of

the hydroxyl/amide N-H. δ 8.0-8.2 (d, J≈2.5 Hz,

1H): Aromatic proton on the pyrazine ring. δ 7.8-

8.0 (d, J≈2.5 Hz, 1H): Second aromatic proton

on the pyrazine ring. δ 3.9-4.1 (s, 3H): Methyl

ester protons.

¹³C NMR

δ ~165: Ester carbonyl carbon. δ ~155-160:

Pyrazinone carbonyl carbon (C2). δ ~140-145:

Aromatic carbons adjacent to nitrogen. δ ~125-

135: Remaining aromatic carbons. δ ~53:

Methyl ester carbon.

IR (cm⁻¹)

3200-2800 (broad): O-H stretch of the hydroxyl

group and potential N-H stretch from the

pyrazinone tautomer. ~1720-1740 (strong,

sharp): C=O stretch of the methyl ester. ~1650-

1680 (strong): C=O stretch of the pyrazinone

ring amide. ~1600, ~1480: C=C and C=N

stretching of the aromatic ring. ~1250-1300

(strong): C-O stretch of the ester.

Mass Spec (EI)

M⁺ at m/z 154: Molecular ion peak. m/z 123:

Loss of methoxy radical (·OCH₃). m/z 95: Loss

of the entire carbomethoxy group (·COOCH₃).

Expertise & Causality:
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NMR Predictions: The predicted chemical shifts for the aromatic protons are downfield

(>7.5 ppm) due to the electron-withdrawing effect of the two nitrogen atoms and the

carbonyl groups. The singlet for the methyl ester is highly characteristic. The broad singlet

for the OH/NH proton is typical due to chemical exchange and hydrogen bonding.[7]

IR Predictions: The spectrum is expected to be dominated by two strong carbonyl peaks:

one for the ester and one for the ring amide/pyrazinone.[9] The broad O-H/N-H stretch is a

key indicator of the hydroxyl/amide functionality.

MS Predictions: In electron ionization mass spectrometry, esters commonly fragment via

the loss of the alkoxy group (methoxy, 31 amu) or the entire carbalkoxy group

(carbomethoxy, 59 amu), leading to the predicted fragments.[8][10]

Applications in Research and Development
The true utility of Methyl 2-hydroxy-3-pyrazinecarboxylate is as a strategic starting point for

creating libraries of more complex molecules with potential biological activity.

The Pyrazine Scaffold in Medicinal Chemistry
Pyrazine and its derivatives are integral to a wide array of pharmaceuticals, demonstrating

activities including anticancer, antibacterial, anti-inflammatory, and antiviral effects.[2][11][12]

The nitrogen atoms in the ring act as excellent hydrogen bond acceptors, while the planar

aromatic system allows for favorable π-π stacking interactions with biological targets like

enzyme active sites and DNA.[3]

Key Derivatization Strategies
The title compound offers two primary handles for chemical modification, allowing for diverse

library synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 14 Tech Support

https://pdf.benchchem.com/48/Application_Notes_and_Protocols_1H_and_13C_NMR_Spectral_Analysis_of_2_Hydroxy_5_methylpyrazine.pdf
https://www.docbrown.info/page06/spectra2/methyl-salicylate-ir.htm
https://www.docbrown.info/page06/spectra2/methyl-salicylate-ms.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Introduction_to_Organic_Spectroscopy/02%3A_Mass_Spectrometry/2.07_Mass_Spectrometry_of_Some_Common_Functional_Groups
https://www.benchchem.com/product/b1300889/docs?utm_src=pdf-body#strategic-overview-unlocking-the-potential-of-a-versatile-pyrazine-scaffold
https://pmc.ncbi.nlm.nih.gov/articles/PMC10649211/
https://www.researchgate.net/publication/375633049_Natural_Products-Pyrazine_Hybrids_A_Review_of_Developments_in_Medicinal_Chemistry
https://www.researchgate.net/publication/371373358_Pharmacological_activity_and_mechanism_of_pyrazines
https://pdfs.semanticscholar.org/0fcf/312ab4fbe4c6208712d36d99adc1d8a1b7a3.pdf?skipShowableCheck=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl 2-hydroxy-3-pyrazinecarboxylate

Alkylation / Arylation
(e.g., Williamson Ether Synthesis)

 O-H Functionalization 

Hydrolysis
(LiOH or NaOH)

 Ester Functionalization 

O-Alkylated/
O-Arylated Derivatives 3-Hydroxypyrazine-2-carboxylic Acid

Amide Coupling
(EDC, HOBt, Amine)

Amide Library

Click to download full resolution via product page

Caption: Key derivatization pathways for library synthesis.

O-H Functionalization: The hydroxyl group can be readily alkylated or arylated to probe

specific interactions within a target binding pocket. It can also be converted into a triflate, a

superior leaving group for palladium-catalyzed cross-coupling reactions (e.g., Suzuki,

Buchwald-Hartwig), enabling the introduction of diverse aryl, heteroaryl, or alkyl groups at

the C2 position.

Ester Hydrolysis and Amidation: The methyl ester can be easily hydrolyzed under basic

conditions (e.g., LiOH in THF/water) to the corresponding carboxylic acid. This acid is a

critical intermediate for creating a library of amides via standard peptide coupling reagents

(e.g., EDC, HOBt, T3P).[13] Amides are a cornerstone of medicinal chemistry, offering robust

hydrogen bonding capabilities.
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Biological Activity of Related Pyrazine Scaffolds
While no specific biological data for Methyl 2-hydroxy-3-pyrazinecarboxylate has been

published, numerous studies on closely related pyrazine-2-carboxamides demonstrate the

scaffold's potential. This provides a strong rationale for using the title compound as a starting

point for a drug discovery program.

Compound Class Biological Activity Key Findings Reference

Substituted Pyrazine-

2-Carboxamides
Antimycobacterial

3,5-bis-

trifluoromethylphenyl

amide of 5-tert-butyl-

6-chloropyrazine-2-

carboxylic acid

showed 72% inhibition

against M.

tuberculosis. Activity

correlated with

increased lipophilicity.

[14]

Pyrazine Carboxylic

Acid Piperazine

Amides

Antimicrobial,

Antioxidant

(4-(6-aminopyrimidin-

4-yl)piperazin-1-yl)(5-

methylpyrazin-2-

yl)methanone showed

the highest

antimicrobial activity

among the series.

[13]

3-Aminopyrazine-2-

carboxamide

Derivatives

FGFR Inhibitors

(Anticancer)

Compound 18i (a

methyl-thiomorpholine

1,1-dioxide derivative)

showed superior

potency for FGFR2

with an IC₅₀ of 150

nM.

[15]

Conclusion and Future Outlook
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Methyl 2-hydroxy-3-pyrazinecarboxylate is more than a simple flavoring agent; it is a

strategically valuable building block for chemical innovation. Its straightforward, principled

synthesis and multiple handles for derivatization make it an ideal starting point for constructing

libraries of novel compounds. The well-documented biological activities of the pyrazine core

provide a strong impetus for its exploration in medicinal chemistry. This guide offers the

foundational knowledge for researchers to synthesize, characterize, and strategically deploy

this versatile scaffold in their research and development programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Cas 27825-20-3,METHYL 2-HYDROXY-3-PYRAZINECARBOXYLATE | lookchem
[lookchem.com]

2. Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry -
PMC [pmc.ncbi.nlm.nih.gov]

3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

4. scbt.com [scbt.com]

5. 3-HYDROXYPYRAZINE-2-CARBOXAMIDE synthesis - chemicalbook [chemicalbook.com]

6. prepchem.com [prepchem.com]

7. pdf.benchchem.com [pdf.benchchem.com]

8. mass spectrum of methyl 2-hydroxybenzoate C8H8O3 fragmentation pattern of m/z m/e
ions for analysis and identification of methyl salicylate image diagram oil of wintergreen doc
brown's advanced organic chemistry revision notes [docbrown.info]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/02%3A_Structure_and_Properties_of_Organic_Molecules/2.07%3A_Mass_Spectrometry_of_Some_Common_Functional_Groups
https://pubmed.ncbi.nlm.nih.gov/37933615/
https://www.researchgate.net/publication/362483863_Pyrazine_Derivatives-Versatile_Scaffold
https://dl.uctm.edu/journal/node/j2023-5/11_23-169_Abs_R_Doneva.pdf
https://www.mdpi.com/1420-3049/26/22/6920
https://pubmed.ncbi.nlm.nih.gov/16842156/
https://www.benchchem.com/product/b1300889?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lookchem.com/casno27825-20-3.html
https://www.lookchem.com/casno27825-20-3.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10649211/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10649211/
https://pdfs.semanticscholar.org/0fcf/312ab4fbe4c6208712d36d99adc1d8a1b7a3.pdf?skipShowableCheck=true
https://www.scbt.com/p/methyl-2-hydroxy-3-pyrazinecarboxylate-27825-20-3
https://www.chemicalbook.com/synthesis/3-hydroxypyrazine-2-carboxamide.htm
https://prepchem.com/3-hydroxy-2-hydroxymethylpyrazine/
https://pdf.benchchem.com/48/Application_Notes_and_Protocols_1H_and_13C_NMR_Spectral_Analysis_of_2_Hydroxy_5_methylpyrazine.pdf
https://www.docbrown.info/page06/spectra2/methyl-salicylate-ms.htm
https://www.docbrown.info/page06/spectra2/methyl-salicylate-ms.htm
https://www.docbrown.info/page06/spectra2/methyl-salicylate-ms.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. infrared spectrum of methyl 2-hydroxybenzoate C8H8O3 prominent wavenumbers cm-1
detecting ester phenol functional groups present finger print for identification of methyl
salicylate image diagram oil of wintergreen doc brown's advanced organic chemistry revision
notes [docbrown.info]

10. chem.libretexts.org [chem.libretexts.org]

11. researchgate.net [researchgate.net]

12. researchgate.net [researchgate.net]

13. rjpbcs.com [rjpbcs.com]

14. Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity -
PMC [pmc.ncbi.nlm.nih.gov]

15. Design, Synthesis, and Biological Evaluation of 3-Amino-pyrazine-2-carboxamide
Derivatives as Novel FGFR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Strategic Overview: Unlocking the Potential of a
Versatile Pyrazine Scaffold]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1300889/docs#strategic-overview-unlocking-the-
potential-of-a-versatile-pyrazine-scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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